Cas no 272442-83-8 (1H-Pyrazol-5-ol, 4,5-dihydro-1-methyl-5-(trifluoromethyl)-)

• Product Name: 1H-Pyrazol-5-ol, 4,5-dihydro-1-methyl-5-(trifluoromethyl)-
• CAS No: 272442-83-8
• MF: C₅H₇F₃N₂O
• MW: 168.117091417313
• CID: 1429619
• PubChem ID: 10511295
• Update Time: 2025-04-20

1H-Pyrazol-5-ol, 4,5-dihydro-1-methyl-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-ol, 4,5-dihydro-1-methyl-5-(trifluoromethyl)-
• 4,5-dihydro-5-hydroxy-1-methyl-5-(trifluoromethyl)pyrazole
• 4,5-dihydro-1-methyl-5-(trifluoromethyl)-1H-pyrazol-5-ol
• 272442-83-8
• 1-Methyl-5-(trifluoromethyl)-2-pyrazoline-5-ol
• FEXGVJQKBUXBCV-UHFFFAOYSA-N
• DTXSID601199955

• Inchi： 1S/C5H7F3N2O/c1-10-4(11,2-3-9-10)5(6,7)8/h3,11H,2H2,1H3
• InChI Key： FEXGVJQKBUXBCV-UHFFFAOYSA-N
• SMILES： FC(C1(CC=NN1C)O)(F)F

Computed Properties

• Exact Mass: 168.05100
• Monoisotopic Mass: 168.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• PSA: 35.83000
• LogP: -0.06790